Cas no 1803760-23-7 (3-Bromo-5-(3-chloropropyl)benzaldehyde)

• Product Name: 3-Bromo-5-(3-chloropropyl)benzaldehyde
• CAS No: 1803760-23-7
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 4979452
• Update Time: 2025-10-28

3-Bromo-5-(3-chloropropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-chloropropyl)benzaldehyde

• Inchi： 1S/C10H10BrClO/c11-10-5-8(2-1-3-12)4-9(6-10)7-13/h4-7H,1-3H2
• InChI Key： BCRFZHBMLRSTMX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-5-(3-chloropropyl)benzaldehyde

3-Bromo-5-(3-chloropropyl)benzaldehyde

3-Bromo-5-(3-chloropropyl)benzaldehyde (CAS No. 1803760-23-7) is a versatile organic compound with a unique structure that makes it highly valuable in various chemical and pharmaceutical applications. This compound belongs to the class of substituted benzaldehydes, characterized by the presence of a bromine atom at the 3-position and a 3-chloropropyl group at the 5-position of the benzene ring. The combination of these substituents imparts distinctive electronic and steric properties, making it an intriguing subject for both academic research and industrial applications.

The synthesis of 3-Bromo-5-(3-chloropropyl)benzaldehyde involves a series of carefully designed reactions, often starting from benzaldehyde derivatives. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of this compound in multi-step synthesis pathways. These methods are not only environmentally friendly but also scalable for industrial production.

One of the most promising applications of 3-Bromo-5-(3-chloropropyl)benzaldehyde lies in its potential as a precursor in drug discovery. The compound's structure allows for further functionalization, enabling the creation of bioactive molecules with specific pharmacological properties. Recent studies have highlighted its role in the development of anti-inflammatory agents and antioxidants. For example, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmaceutical applications, 3-Bromo-5-(3-chloropropyl)benzaldehyde has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a building block for metal-organic frameworks (MOFs). These frameworks are highly porous materials with applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs in MOF synthesis have further enhanced the potential of this compound in creating advanced materials with tailored properties.

The electronic properties of 3-Bromo-5-(3-chloropropyl)benzaldehyde also make it an interesting candidate for optoelectronic devices. The substituents on the benzene ring influence the compound's absorption spectrum, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported that incorporating this compound into OLED structures can improve device efficiency and stability, paving the way for its use in next-generation display technologies.

From an environmental standpoint, 3-Bromo-5-(3-chloropropyl)benzaldehyde has been studied for its biodegradability and toxicity profiles. Understanding its environmental impact is crucial for ensuring sustainable practices in its production and application. Recent eco-toxicological studies have indicated that while the compound exhibits moderate toxicity to aquatic organisms, proper waste management and recycling strategies can mitigate its environmental footprint.

In conclusion, 3-Bromo-5-(3-chloropropyl)benzaldehyde (CAS No. 1803760-23-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and applied chemistry, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.